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Compound of Interest

Compound Name: Radium nitrate

Cat. No.: B592933 Get Quote

Disclaimer:This document provides a general guideline for the proper disposal of Radium
nitrate. It is imperative that all laboratory personnel consult their institution's specific Radiation

Safety Manual and adhere to all federal, state, and local regulations. The primary regulatory

bodies in the United States are the Nuclear Regulatory Commission (NRC) and the

Environmental Protection Agency (EPA), along with state-level Agreement States.

The proper management and disposal of radium nitrate (Ra(NO₃)₂) is a critical component of

laboratory safety, ensuring the protection of personnel and the environment. Radium-226, a

common isotope, is a long-lived alpha emitter (half-life of 1600 years), and its waste falls under

the category of low-level radioactive waste (LLRW).[1] The nitrate component adds a chemical

hazard, as nitrates are strong oxidizers. This dual-hazard nature necessitates a meticulous

disposal procedure.

Immediate Safety and Handling
Before beginning any procedure that will generate radium nitrate waste, ensure all safety

protocols are in place.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and

disposable nitrile gloves.[2]

Shielding: Use appropriate shielding to minimize radiation exposure. For the quantities of

radium typically used in research, lead foil or bricks may be necessary.[1]
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Containment: Work should be performed in a designated radioactive materials area,

preferably within a fume hood to control potential airborne contamination. Cover work

surfaces with absorbent, plastic-backed paper to contain spills.[2]

Monitoring: Keep an operational survey meter, such as a Geiger-Müller (GM) detector with a

pancake probe, in the work area to monitor for contamination on hands, clothing, and

equipment during and after the procedure.[1]

Operational Protocol for Waste Handling and
Segregation
The cornerstone of proper radioactive waste disposal is rigorous segregation at the point of

generation. This prevents chemical reactions, reduces the volume of hazardous waste, and

ensures compliance with disposal facility requirements.

Key Segregation Principles:

By Physical Form: Never mix liquid and solid waste in the same container.

By Isotope: Radium-226 has a long half-life and must be segregated from short-lived

isotopes.

By Chemical Compatibility: This is crucial for radium nitrate. As an oxidizer, it must not be

mixed with organic or flammable materials.[3] A violent reaction could occur.

Step-by-Step Waste Segregation and Collection
Procedure:

Aqueous Liquid Waste:

Collect aqueous solutions containing radium nitrate in a designated, compatible plastic

container (e.g., a polyethylene carboy). Do not use glass containers for waste collection.

The container must be stored in a secondary containment tray or bin to prevent the spread

of contamination in case of a leak.
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Label the container clearly with "Caution, Radioactive Material," the radionuclide (Radium-

226), the chemical name (Radium Nitrate solution), the estimated activity, the date, and

the name of the authorized user.

Solid Waste:

This includes contaminated items like gloves, absorbent paper, and plasticware.

Place these items into a designated radioactive solid waste container. This is often a drum

or box lined with a yellow plastic bag.[4]

Do not place any free liquids, lead shielding, or sharps into the solid waste bin.

Deface or remove any original radioactive material labels from items before placing them

in the waste container to avoid confusion.[4]

Label the container with "Caution, Radioactive Material," the radionuclide (Radium-226),

and the date.

Sharps Waste:

Needles, contaminated broken glass, and other items that can puncture a waste bag must

be placed in a separate, puncture-resistant sharps container clearly labeled for radioactive

waste.[4]

Label the sharps container with "Caution, Radioactive Material," the radionuclide (Radium-

226), and the date.

Mixed Waste (Radioactive and Hazardous Chemical):

If radium nitrate is mixed with other hazardous chemicals (e.g., flammable organic

solvents), this creates a "mixed waste."

Crucially, due to its oxidizing properties, radium nitrate waste should be kept separate

from organic solvents.[3]

If other mixed wastes are generated, they must be collected in a separate, chemically

compatible container. Consult your institution's Environmental Health and Safety (EHS)
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office immediately, as mixed waste is extremely expensive and difficult to dispose of.

Data Presentation: Packaging and Transportation
Once waste containers are full, they must be prepared for transport by trained EHS personnel.

This involves final packaging and labeling according to Department of Transportation (DOT)

regulations. The labels used are based on the radiation levels measured at the surface of the

package and at one meter away (the Transport Index, or TI).

Label Category Surface Radiation Level
Transport Index (TI) at 1
meter

Radioactive White-I ≤ 0.5 mrem/hour Not Applicable

Radioactive Yellow-II > 0.5 to ≤ 50 mrem/hour ≤ 1

Radioactive Yellow-III > 50 to ≤ 200 mrem/hour > 1 to ≤ 10

Table 1: U.S. Department of

Transportation (DOT) labels for

radioactive material packages.

[5][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for a researcher handling

radium nitrate waste in a laboratory setting.
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Radium Nitrate Waste Disposal Workflow
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A workflow for the safe segregation and disposal of radium nitrate waste.
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Documentation and Final Disposal
Accurate record-keeping is a legal requirement and essential for tracking radioactive materials

from "cradle-to-grave."

Internal Logs: Maintain a logbook in the laboratory detailing the date, radionuclide, activity,

and chemical form of all waste added to a container.

Waste Manifest: For shipment off-site, a Uniform Low-Level Radioactive Waste Manifest is

required.[2][5] This is typically completed by your institution's EHS department but requires

accurate information from the waste generator. The manifest includes:

Generator's name and address.

A detailed description of the waste (physical and chemical form).

Radionuclide and activity.

Waste classification (e.g., Class A).

Certification that the shipment is properly classified, packaged, and labeled according to

DOT and NRC regulations.

The final step is the transfer of the waste to a licensed low-level radioactive waste disposal

facility. This must be handled by authorized personnel. Never attempt to dispose of radioactive

waste through standard trash or sanitary sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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